Cas no 1806580-43-7 (5-Bromo-2-(3-bromopropanoyl)benzoic acid)

• Product Name: 5-Bromo-2-(3-bromopropanoyl)benzoic acid
• CAS No: 1806580-43-7
• MF: C₁₀H₈Br₂O₃
• MW: 335.976721763611
• CID: 4975234
• Update Time: 2025-06-08

5-Bromo-2-(3-bromopropanoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-bromopropanoyl)benzoic acid

• Inchi： 1S/C10H8Br2O3/c11-4-3-9(13)7-2-1-6(12)5-8(7)10(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key： IHYSGHDWZDBGSW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(=O)O)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4

Additional information on 5-Bromo-2-(3-bromopropanoyl)benzoic acid

Introduction to 5-Bromo-2-(3-bromopropanoyl)benzoic acid (CAS No. 1806580-43-7)

5-Bromo-2-(3-bromopropanoyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806580-43-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its brominated aromatic ring and an acylated side chain. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of both bromine atoms and a propionyl group in the molecular structure of 5-Bromo-2-(3-bromopropanoyl)benzoic acid imparts unique reactivity, enabling its use in diverse chemical transformations. These include nucleophilic aromatic substitution reactions, cross-coupling reactions, and esterification processes, which are fundamental in constructing complex molecular architectures. The benzoic acid core is well-documented for its role in drug design, often serving as a pharmacophore due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

In recent years, the pharmaceutical industry has seen a surge in interest for benzoic acid derivatives due to their broad spectrum of biological activities. 5-Bromo-2-(3-bromopropanoyl)benzoic acid has been explored as a precursor in the synthesis of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituents enhance the electrophilicity of the aromatic ring, making it more susceptible to functionalization, while the propionyl group can be further modified to introduce additional pharmacological functionalities.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. By serving as a building block, 5-Bromo-2-(3-bromopropanoyl)benzoic acid allows researchers to rapidly assemble and screen libraries of novel molecules. This approach has been particularly effective in identifying lead compounds that exhibit high affinity for biological targets. The structural diversity introduced by varying the substituents on the benzoic acid backbone can lead to the discovery of drugs with improved efficacy and reduced toxicity compared to existing therapies.

The synthesis of 5-Bromo-2-(3-bromopropanoyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of benzene derivatives, followed by acylation using 3-bromopropanoic acid or its derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield. These synthetic strategies highlight the compound's importance as a versatile intermediate in modern chemical synthesis.

From a computational chemistry perspective, 5-Bromo-2-(3-bromopropanoyl)benzoic acid has been studied to understand its interactions with biological targets at the molecular level. Molecular docking simulations have revealed that this compound can bind effectively to enzymes and receptors involved in various disease pathways. Such insights are crucial for optimizing its pharmacological properties and designing next-generation therapeutics. The integration of experimental data with computational modeling has become an indispensable tool in drug discovery, where 5-Bromo-2-(3-bromopropanoyl)benzoic acid plays a pivotal role.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, benzoic acid derivatives have been explored as precursors for liquid crystals and organic semiconductors due to their ability to form ordered structures. Similarly, in agrochemical research, compounds derived from 5-Bromo-2-(3-bromopropanoyl)benzoic acid may serve as intermediates for developing novel pesticides with enhanced environmental compatibility.

Regulatory considerations are also important when handling 5-Bromo-2-(3-bromopropanoyl)benzoic acid. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safety during synthesis and purification. Good laboratory practices (GLP) should be adhered to, including the use of personal protective equipment (PPE) and proper waste disposal methods. These measures are essential for maintaining a safe working environment while conducting research involving this compound.

The future prospects for 5-Bromo-2-(3-bromopropanoyl)benzoic acid are promising, given its versatility and potential applications. Ongoing research aims to expand its utility in drug discovery by exploring new synthetic routes and functionalization strategies. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate the development of novel therapeutics based on this compound. As our understanding of biological systems continues to grow, so too will the demand for specialized intermediates like 5-Bromo-2-(3-bromopropanoyl)benzoic acid.

In conclusion, 5-Bromo-2-(3-bromopropanoyl)benzoic acid (CAS No. 1806580-43-7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing bioactive molecules with diverse therapeutic applications. As research progresses, this compound is expected to play an increasingly important role in developing innovative treatments for various diseases.